Cas no 1275341-15-5 (1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol)

• Product Name: 1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol
• CAS No: 1275341-15-5
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• CID: 5057878
• Update Time: 2025-11-02

1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-ol
• 1-[(3-bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol
• 1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C11H13BrFNO/c12-10-5-8(1-2-11(10)13)6-14-4-3-9(15)7-14/h1-2,5,9,15H,3-4,6-7H2
• InChI Key： SDWWHDSZZOVWTN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CN1CCC(C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol

1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol (CAS 1275341-15-5): A Comprehensive Overview of Properties and Applications

In the realm of pharmaceutical intermediates and specialty chemicals, 1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol (CAS 1275341-15-5) has emerged as a compound of significant interest. This bromo-fluorophenyl derivative, featuring a pyrrolidin-3-ol moiety, represents a valuable building block in modern drug discovery and material science applications. Its unique structural characteristics make it particularly useful for researchers developing novel therapeutic agents targeting neurological disorders and metabolic diseases.

The molecular structure of 1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol combines aromatic and heterocyclic components, offering multiple sites for further chemical modifications. The presence of both bromo and fluoro substituents on the phenyl ring enhances its reactivity in various coupling reactions, while the pyrrolidine alcohol functionality provides opportunities for hydrogen bonding interactions. These features explain why searches for "pyrrolidine derivatives in drug discovery" and "halogenated phenyl compounds" frequently appear in scientific literature and patent databases.

Recent advancements in synthetic methodology have made 1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol more accessible to researchers. The compound typically appears as a white to off-white crystalline powder with good stability under standard laboratory conditions. Its solubility profile varies significantly between polar organic solvents and aqueous systems, a property that researchers must consider when designing experimental protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for purity assessment and structural confirmation of this intermediate.

In pharmaceutical applications, 1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol serves as a key precursor for several drug candidates currently under investigation. The compound's structural motifs appear in molecules targeting G protein-coupled receptors (GPCRs), a hot topic in current "drug discovery trends 2023" discussions. Particularly in neurological research, modifications of this scaffold have shown promise in modulating neurotransmitter systems, aligning with growing interest in "novel CNS therapeutics" among medicinal chemists.

The synthetic versatility of 1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol extends beyond pharmaceuticals. Materials scientists have explored its derivatives for creating specialized polymers with unique optical and electronic properties. This application ties into the increasing demand for "functional organic materials" in optoelectronic devices, a sector experiencing rapid growth according to recent market analyses. The bromo substituent specifically enables various cross-coupling reactions essential for constructing complex molecular architectures.

Quality control of 1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol follows stringent protocols to ensure batch-to-batch consistency. Manufacturers typically provide certificates of analysis detailing parameters such as purity (often ≥98%), residual solvent content, and heavy metal concentrations. These specifications are crucial for researchers who frequently search for "high-purity chemical intermediates" or "pharmaceutical-grade building blocks" for their synthetic projects.

Storage and handling recommendations for 1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol emphasize protection from moisture and light, with ideal storage conditions at 2-8°C under inert atmosphere. While the compound demonstrates good stability, these precautions help maintain its integrity over extended periods. Such handling considerations are particularly relevant given the increasing focus on "chemical storage best practices" in research laboratories worldwide.

The market for 1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol has shown steady growth, paralleling expansion in the contract research and custom synthesis sectors. Suppliers catering to the "pharmaceutical intermediates market" have reported growing demand for this and related heterocyclic compounds. Pricing typically reflects the compound's purity grade and batch size, with research-scale quantities (1-100g) being most commonly requested by academic and industrial laboratories.

Environmental and safety assessments of 1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol indicate that standard laboratory precautions provide adequate protection during handling. The compound's environmental fate and toxicity profile have become increasingly important considerations, mirroring the broader scientific community's emphasis on "green chemistry principles" and "sustainable synthetic methods". Proper waste disposal methods should be followed in accordance with local regulations.

Future research directions for 1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol derivatives may explore their potential in emerging therapeutic areas such as targeted protein degradation or as components of PROTAC molecules. These cutting-edge applications align with current "drug discovery innovations" and "next-generation therapeutics" trends that dominate scientific conferences and publications. The compound's structural flexibility positions it well for adaptation to these novel therapeutic modalities.

For researchers seeking additional information about 1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-ol, numerous resources are available including detailed spectral data, synthetic protocols, and application notes. The compound's CAS number (1275341-15-5) serves as a unique identifier for retrieving specific information from chemical databases, a practice commonly referenced in searches for "chemical structure identification" and "CAS number lookup".